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Compound of Interest |

2-
Compound Name: (Trifluoromethyl)benzenesulfonami

de

Cat. No.: B167894

\

This guide provides essential safety, handling, and disposal protocols for 2-
(Trifluoromethyl)benzenesulfonamide, designed for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring a safe
laboratory environment.

Chemical and Physical Properties

2-(Trifluoromethyl)benzenesulfonamide is a white to almost white crystalline powder.[1][2] Its
key physical and chemical properties are summarized below.
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Property Value Reference

CAS Number 1869-24-5 [3114]

Molecular Formula C7HeFsNO2S [31[5]

Molecular Weight 225.19 g/mol [31[5]

Melting Point 180 - 184 °C (356 - 363.2 °F) [4][5]
White to almost white powder

Appearance [1112]
to crystal

Solubility Soluble in Methanol [2]
Room Temperature, sealed in

Storage Temperature [2][6]
a dry place

Hazard Identification and Safety Precautions

While many reports indicate this chemical does not meet GHS hazard criteria, some suppliers
classify it as harmful if swallowed and a potential irritant.[3][4][7] The toxicological properties
have not been fully investigated.[4] Therefore, it is crucial to handle it with care, assuming it has
unknown hazards.[8]
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Hazard Class

Classification &
Precautionary Statements

Reference

Acute Oral Toxicity

Warning: Harmful if swallowed.
(Category 4) P264: Wash face,
hands, and any exposed skin
thoroughly after handling.
P270: Do not eat, drink or
smoke when using this
product. P301+P310: IF
SWALLOWED: Immediately
call a POISON CENTER or

doctor/physician.

[4]1(5]

Skin Corrosion/Irritation

May cause skin irritation.
P280: Wear protective gloves.
P332+P313: If skin irritation
occurs: Get medical

advice/attention.

[7]

Eye Damage/Irritation

May cause serious eye
irritation. P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[7]

Stability

Stable under normal

conditions.

[4]

Incompatible Materials

Strong oxidizing agents.

[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.[9] The following equipment

should be used when handling 2-(Trifluoromethyl)benzenesulfonamide.
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Protection Type Recommended Equipment  Reference

Chemical safety goggles
meeting EN166 (EU) or OSHA
29 CFR 1910.133 standards. A
Eye and Face , _ [4]6][10]
face shield should be worn if
there is a risk of splashing.[4]

[10]

Chemical-resistant gloves
(e.g., disposable nitrile gloves).

Hand For prolonged contact, consult [4161[9]
the manufacturer's resistance
guide.[4][6][9]

A fully buttoned laboratory coat
Body and protective clothing to [41161[9]

prevent skin exposure.[4][6][9]

A NIOSH/MSHA-approved or
European Standard EN 149
) respirator should be used if
Respiratory . . [4][6]
working outside a fume hood,
if dust is generated, or if

irritation is experienced.[4][6]

Closed-toe shoes that cover
Foot , (9]
the entire foot.[9]

Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is critical. Always handle this compound in accordance
with good industrial hygiene and safety practices.[6]

Experimental Protocol: Step-by-Step Handling

o Preparation: Before starting work, ensure all required PPE is available and in good condition.
Confirm that a chemical fume hood is functioning correctly and an emergency eyewash
station and safety shower are accessible.
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Engineering Controls: Always handle 2-(Trifluoromethyl)benzenesulfonamide within a
properly functioning chemical fume hood to minimize inhalation exposure.[8] Use a local
exhaust system if dust is likely to be generated.[8]

Weighing and Transfer: To prevent dust dispersion, weigh the solid compound carefully.[8]
Use a spatula for transfers and avoid creating dust clouds.[6] For transfers, consider using a
contained system or a glove bag for larger quantities.

During Use: Keep the container tightly closed when not in use.[4][6] Avoid contact with skin,
eyes, and clothing.[8] Prevent ingestion and inhalation.[4] Do not eat, drink, or smoke in the
work area.[4]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[4][8] Decontaminate all work surfaces and equipment used.

Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.
General Advice: If symptoms persist, consult a physician.[4][6]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[4] If eye irritation persists, seek medical attention.[3]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.[4]
If skin irritation occurs, get medical advice.[7]

Inhalation: Move the person to fresh air.[4][6] If breathing is difficult, give oxygen. If the
person is not breathing, provide artificial respiration.[6] Get medical attention if symptoms
occur.[4]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[4] Call a POISON
CENTER or doctor if you feel unwell.[4] Do NOT induce vomiting.[11]

Evacuate: Ensure adequate ventilation and evacuate non-essential personnel from the area.

[6]
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o Wear PPE: Use full personal protective equipment, including respiratory protection, during
cleanup.[6]

» Contain Spill: Prevent further leakage if it is safe to do so0.[6] For powder spills, cover with a
plastic sheet or tarp to minimize the spread of dust.[6]

o Clean Up: Mechanically take up the spilled material (e.g., sweep or vacuum) and place it into
a suitable, labeled, and closed container for disposal.[4][6] Avoid actions that create dust.[6]

o Decontaminate: Thoroughly clean the contaminated surface after material pickup.[6]

Disposal Plan

Chemical waste must be managed to ensure safety and environmental protection.
Protocol for Waste Disposal

» Classification: Waste generators must determine if the chemical waste is classified as
hazardous. Consult local, regional, and national hazardous waste regulations for complete
and accurate classification.[6][12]

o Collection: Collect waste 2-(Trifluoromethyl)benzenesulfonamide and any contaminated
materials (e.g., gloves, paper towels) in a suitable, clearly labeled, and sealed container.

» Disposal Method: Dispose of the contents and container at an approved waste disposal plant
in accordance with all applicable federal, state, and local regulations.[4][6] One possible
method is to dissolve the material in a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[8] Do not dispose of it with household
garbage or allow it to reach the sewage system.[7]

Chemical Handling Workflow

The following diagram illustrates the complete lifecycle for handling 2-
(Trifluoromethyl)benzenesulfonamide in a laboratory setting.
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Caption: Workflow for handling 2-(Trifluoromethyl)benzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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